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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3'-
Fluoroacetophenone, a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1] The information presented herein is intended to support research,
development, and quality control activities involving this compound.

Core Physical and Chemical Properties

3'-Fluoroacetophenone, with the CAS number 455-36-7, is an aromatic ketone characterized
by a fluorine atom at the meta-position of the acetophenone structure.[2] Its molecular formula
is CsH7FO, and it has a molecular weight of 138.14 g/mol .[3] At room temperature, it exists as
a colorless to light yellow or light orange clear liquid.

A summary of its key physical properties is presented in the table below for easy reference and
comparison.
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Property Value Reference(s)
Molecular Formula CsH7FO [1]
Molecular Weight 138.14 g/mol [3]
Appearance Colorlfess. to light yellow/orange

clear liquid
Melting Point -3°C [1]
Boiling Point 81 °C at 9 mmHg
Density 1.126 g/mL at 25 °C [4]
Specific Gravity (20/20) 1.14
Refractive Index (n20/D) 1.509 [3]
Flash Point 80 °C (closed cup)
Solubility Slightly soluble in water. [1][5]
Vapor Pressure 0.27 mmHg at 25°C [5]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3'-
Fluoroacetophenone are provided below. These are generalized methods standardly used for
organic compounds.

1. Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline compound, the melting point is a sharp, characteristic value.[6]
Impurities tend to depress and broaden the melting point range.[6][7]

Methodology: Capillary Method

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer.[6]
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e Procedure:

o

A small amount of finely powdered, dry 3'-Fluoroacetophenone is packed into a capillary
tube to a height of 1-2 cm.[8][9]

The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[8]

The assembly is placed in a heating bath (e.g., liquid paraffin in a beaker or a dedicated
melting point apparatus).[8]

The sample is heated slowly and steadily, with the temperature being carefully monitored.

[6]

The temperature at which the first drop of liquid appears (t1) and the temperature at which
the entire sample becomes liquid (t2) are recorded.[9]

The melting point range is reported as t1-t2. For a pure compound, this range is typically
narrow (0.5-1.0°C).[6]

e Precautions:

o

o

o

Ensure the sample is completely dry.

The heating rate should be slow (around 2°C per minute) near the expected melting point
to ensure accuracy.[6]

The thermometer must be calibrated.

2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[10][11]

Methodology: Thiele Tube Method

o Apparatus: Thiele tube, fusion tube, capillary tube (sealed at one end), thermometer, heating

source (e.g., Bunsen burner).[10][12]
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e Procedure:
o Afew drops of 3'-Fluoroacetophenone are placed in a fusion tube.

o A capillary tube, sealed at one end, is placed inside the fusion tube with the open end
submerged in the liquid.[10]

o The fusion tube is attached to a thermometer and placed in a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil).

o The Thiele tube is heated gently and uniformly.[10]

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Heating is stopped, and the apparatus is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[12]

e Precautions:
o The capillary tube must be properly sealed at one end.[13]
o The thermometer bulb and the sample should be at the same level.[10]

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
[11]

Visualizations
Logical Relationship: Synthesis of 3'-Fluoroacetophenone

One common method for the synthesis of aryl ketones like 3'-Fluoroacetophenone is the
Friedel-Crafts acylation reaction.[14] The following diagram illustrates a general synthetic route.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://patents.google.com/patent/CN113248354A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fluorobenzene

Acetyl_Chloride

1. Acetyl Chloride

3_Fluoroacetophenone

Catalyst

Click to download full resolution via product page

Caption: A simplified diagram of the Friedel-Crafts acylation for the synthesis of 3'-
Fluoroacetophenone.

Experimental Workflow: Melting Point Determination

The following diagram outlines the key steps in determining the melting point of 3'-
Fluoroacetophenone using the capillary method.
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Sample Preparation

Dry 3'-Fluoroacetophenone Sample

:

Pack Sample into Capillary Tube

Measurement

Assemble Melting Point Apparatus

:

Heat Sample Slowly

:

Observe Melting Range (T1 to T2)

:

Record Melting Point Range

Comgletion
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Caption: Workflow for the experimental determination of the melting point of 3'-
Fluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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